Cas no 117566-70-8 (2,4,8-trimethyl-1H-1,5-benzodiazepine)

2,4,8-trimethyl-1H-1,5-benzodiazepine structure
117566-70-8 structure
Product name:2,4,8-trimethyl-1H-1,5-benzodiazepine
CAS No:117566-70-8
MF:C12H14N2
MW:186.253
CID:2615432
PubChem ID:438865

2,4,8-trimethyl-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

    • 2,4,8-trimethyl-1H-1,5-benzodiazepine
    • SR-01000400131-1
    • HMS3313G12
    • MLS000029713
    • HMS2156J17
    • EU-0001498
    • HMS1608I08
    • AKOS000361357
    • DTXSID80331389
    • CHEMBL1346151
    • SMR000008732
    • 2,4,8-Trimethyl-1H-benzo[b][1,4]diazepine
    • SR-01000400131
    • 117566-70-8
    • AG-690/34652055
    • NSC681071
    • Inchi: InChI=1S/C12H14N2/c1-8-4-5-11-12(6-8)14-10(3)7-9(2)13-11/h4-7,14H,1-3H3
    • InChI Key: LXMSTGIQNNQRRN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 186.115698455Da
  • Monoisotopic Mass: 186.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 24.4Ų

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